N-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-fluoroaniline

• IUPAC Name: N-[(3,5-dimethylpyrazol-1-yl)methyl]-4-fluoroaniline
• InChI: InChI=1S/C12H14FN3/c1-9-7-10(2)16(15-9)8-14-12-5-3-11(13)4-6-12/h3-7,14H,8H2,1-2H3
• InChI Key: CSWZAPGOLPQUJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CNC2=CC=C(C=C2)F)C
• Molecular Formula: C12H14FN3
• Molecular Weight: 219.26 g/mol

Description

N-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-fluoroaniline, also known as DMFP, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of N-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-fluoroaniline is not fully understood. However, studies have suggested that N-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-fluoroaniline may exert its anti-cancer activity by inhibiting the activity of certain enzymes involved in cell growth and division.
Biochemical and Physiological Effects:
N-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-fluoroaniline has been found to have low toxicity and is generally well-tolerated in laboratory experiments. However, further studies are needed to fully understand the biochemical and physiological effects of N-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-fluoroaniline.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-fluoroaniline in laboratory experiments is its relatively simple synthesis method. However, one limitation is the need for further studies to fully understand its biochemical and physiological effects.

Future Directions

There are several future directions for N-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-fluoroaniline research. One direction is the development of new N-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-fluoroaniline-based materials with unique properties. Another direction is the identification of the exact mechanism of action of N-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-fluoroaniline in inhibiting cancer cell growth. Additionally, further studies are needed to fully understand the biochemical and physiological effects of N-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-fluoroaniline, as well as its potential applications in other fields such as catalysis.

Synthesis Methods

N-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-fluoroaniline can be synthesized through a multi-step process that involves the reaction of 4-fluoroaniline with 3,5-dimethyl-1H-pyrazole in the presence of a catalyst. The resulting product is then purified through column chromatography to obtain pure N-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-fluoroaniline.

Scientific Research Applications

N-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-fluoroaniline has been studied for its potential applications in various fields, including medicinal chemistry, material science, and catalysis. In medicinal chemistry, N-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-fluoroaniline has been found to exhibit anti-cancer activity by inhibiting the growth of cancer cells. In material science, N-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-fluoroaniline has been used as a building block for the synthesis of new materials with unique properties. In catalysis, N-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-fluoroaniline has been used as a ligand for the synthesis of new catalysts for organic reactions.